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Compound of Interest

Compound Name: 2-Bromopropene

Cat. No.: B1265445 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

reactive chemical intermediates is paramount. 2-Bromopropene (CH₃C(Br)=CH₂), a versatile

reagent in organic synthesis, presents a unique set of hazards that demand rigorous safety

protocols. This in-depth technical guide provides a comprehensive overview of the safety and

handling precautions for 2-bromopropene, including its physical and chemical properties,

associated hazards, and detailed procedures for its safe use, storage, and disposal.

Properties and Hazards of 2-Bromopropene
A thorough understanding of the inherent properties of 2-bromopropene is the foundation of

its safe handling. This volatile and highly flammable liquid possesses characteristics that

necessitate stringent control measures in a laboratory or manufacturing setting.

Physical and Chemical Properties
Key physical and chemical data for 2-bromopropene are summarized in the table below for

easy reference. This information is critical for designing safe experimental setups and for

responding effectively to accidental releases.
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Property Value

CAS Number 557-93-7

Molecular Formula C₃H₅Br

Molecular Weight 120.98 g/mol

Appearance Colorless to light green liquid

Boiling Point 47-49 °C (116.6-120.2 °F)

Melting Point -124.8 °C (-192.6 °F)

Flash Point 4 °C (39.2 °F) - closed cup

Density 1.362 g/mL at 25 °C

Vapor Pressure 261.021 mmHg at 20 °C

Solubility Immiscible with water

Refractive Index n20/D 1.4436

Hazard Identification and Classification
2-Bromopropene is classified as a hazardous substance and requires careful handling due to

its multiple risk factors.[1] The primary hazards are summarized in the table below.
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Hazard Classification
Precautionary Statement
Codes

Flammability
Highly flammable liquid and

vapor (Flam. Liq. 2)

P210, P233, P240, P241,

P242, P243

Skin Corrosion/Irritation
Causes skin irritation (Skin Irrit.

2)

P264, P280, P302+P352,

P332+P313, P362

Eye Damage/Irritation
Causes serious eye irritation

(Eye Irrit. 2)

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory irritation

(STOT SE 3)

P261, P271, P304+P340,

P312, P403+P233, P405

Other Hazards
May form explosive peroxides.

Harmful if swallowed.[1]
-

Safe Handling and Storage
Adherence to strict handling and storage protocols is essential to minimize the risks associated

with 2-bromopropene.

Engineering Controls
The primary line of defense against exposure to 2-bromopropene is the implementation of

robust engineering controls.

Ventilation: All work with 2-bromopropene must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[1] Engineering controls are designed to

remove hazards or place a barrier between the worker and the chemical.[1]

Explosion-Proof Equipment: Due to its high flammability and low flash point, all electrical

equipment, including stirring plates, vacuum pumps, and lighting, must be explosion-proof.[2]

Grounding and Bonding: To prevent the buildup of static electricity, which can serve as an

ignition source, all containers and transfer equipment must be properly grounded and

bonded.[2]
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Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2-bromopropene. The selection of

PPE should be based on a thorough risk assessment of the specific procedures being

performed.

Eye and Face Protection: Chemical safety goggles are mandatory. A face shield should also

be worn to provide additional protection against splashes.[3]

Skin Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[4] A

flame-resistant lab coat and closed-toe shoes are also required. For larger quantities or in

situations with a high risk of splashing, a PVC apron or a full protective suit may be

necessary.[1]

Respiratory Protection: If engineering controls are not sufficient to maintain exposure below

acceptable limits, or during emergency situations, a NIOSH-approved respirator with an

organic vapor cartridge is required.[3]

Storage Requirements
Proper storage of 2-bromopropene is critical to maintain its stability and prevent hazardous

situations.

Location: Store in a cool, dry, well-ventilated, and flame-proof area.[1][4]

Containers: Keep containers tightly sealed to prevent the escape of flammable vapors.[1][4]

Glass containers are suitable for laboratory quantities.[1] Avoid using aluminum or

galvanized containers.[1]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[2][4]

Temperature: Storage at reduced temperatures (e.g., in a refrigerator rated for flammable

materials) is recommended to minimize vapor pressure.[4]

Emergency Procedures
In the event of an emergency, a swift and informed response is crucial to mitigate harm.
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First Aid Measures
Immediate first aid can significantly reduce the severity of an exposure.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Firefighting Measures
2-Bromopropene is highly flammable and presents a significant fire hazard.

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[1] Water spray can be used to cool fire-exposed containers but may be ineffective at

extinguishing the fire.[3]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[3] Evacuate the area and fight the fire from a safe distance, as

containers may explode when heated.[2]

Hazardous Combustion Products: Combustion may produce toxic and irritating fumes,

including carbon monoxide, carbon dioxide, and hydrogen bromide.[1][2]

Accidental Release Measures
A prompt and well-executed response to a spill is essential to prevent the spread of

contamination and minimize exposure.
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Minor Spills:

Remove all sources of ignition.[1]

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert, non-combustible material such as sand, earth, or vermiculite.

[2]

Collect the absorbed material into a sealed container for proper disposal.

Major Spills:

Evacuate all non-essential personnel from the area and restrict access.[1]

Alert emergency services.

Remove all ignition sources and ensure adequate ventilation.

Contain the spill if it is safe to do so.

Follow the guidance of emergency response professionals.

Experimental Protocols and Waste Disposal
While specific, validated protocols for quenching and neutralizing 2-bromopropene are not

readily available in the reviewed literature, general principles for handling reactive and

halogenated organic compounds should be strictly followed. All procedures must be preceded

by a comprehensive, task-specific risk assessment.

General Laboratory Use
Inert Atmosphere: When used in reactions that are sensitive to air or moisture, or when

heating, it is advisable to work under an inert atmosphere (e.g., nitrogen or argon).

Temperature Control: Due to its low boiling point and the exothermic nature of many of its

reactions, careful temperature control using an ice bath or other cooling system is often
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necessary.

Reagent Addition: Add reagents slowly and in a controlled manner to prevent runaway

reactions.

Quenching and Work-up (General Guidance)
The quenching of reactions involving 2-bromopropene should be performed with extreme

caution.

Cooling: The reaction mixture should be cooled in an ice bath before and during the

quenching process.[5]

Slow Addition: The quenching agent (e.g., a saturated aqueous solution of ammonium

chloride or a dilute acid) should be added slowly and dropwise with vigorous stirring.[5]

Ventilation: Ensure the process is conducted in a well-ventilated fume hood to safely vent

any gases that may evolve.

Monitoring: Continuously monitor the reaction temperature and control the rate of addition to

prevent an excessive exotherm.[5]

Waste Disposal
All waste containing 2-bromopropene must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[6]

Waste Segregation: Halogenated waste streams should be collected separately from non-

halogenated waste.[7]

Containerization: Use appropriate, clearly labeled, and sealed containers for waste

collection. Do not overfill waste containers.[7]

Neutralization: While specific neutralization protocols for 2-bromopropene are not provided,

general procedures for neutralizing corrosive waste (if applicable after reaction) should be

performed cautiously in a fume hood with appropriate PPE.[8] The neutralization of waste

should only be carried out by trained personnel with a thorough understanding of the

chemical composition of the waste stream.[9]
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Disposal: Contact your institution's environmental health and safety department or a licensed

hazardous waste disposal company for final disposal.[2]

Visualized Safety Workflows
To further aid in the comprehension of safety procedures, the following diagrams illustrate key

decision-making and response workflows.
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Figure 1: 2-Bromopropene Spill Response Workflow
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Figure 2: PPE Selection Logic for 2-Bromopropene Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b1265445?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

